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Compound of Interest

Compound Name: (-)-Vesamicol

Cat. No.: B3434631 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for the proper disposal of (-)-Vesamicol, a potent inhibitor of acetylcholine transport.

Adherence to these procedures is essential to ensure the safety of laboratory personnel and to

maintain compliance with environmental regulations. This guide is intended for researchers,

scientists, and drug development professionals handling this compound.

(-)-Vesamicol and its enantiomeric forms are pharmacologically active compounds that require

careful handling and disposal. While some suppliers may classify vesamicol hydrochloride as

non-hazardous under GHS, other sources categorize it as an acute toxin (oral, dermal, and

inhalation).[1] Given its potent biological activity as an inhibitor of the vesicular acetylcholine

transporter, it is imperative to treat (-)-Vesamicol as a hazardous chemical waste.[2][3][4][5]

Key Safety and Handling Information
Before initiating any disposal procedures, ensure all personnel are familiar with the following

safety protocols.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.
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Respiratory Protection: If handling the solid form outside of a fume hood or if aerosolization

is possible, a dust mask (e.g., N95) is recommended.

Handling:

Avoid all personal contact. Do not breathe dust or aerosols.[1][6]

All handling of (-)-Vesamicol, including weighing and preparing solutions, should be

conducted in a chemical fume hood to minimize inhalation exposure.[1]

Ensure adequate ventilation in all areas where the compound is used and stored.[1][6]

Quantitative Data Summary
The following table summarizes key quantitative data for (-)-Vesamicol and its hydrochloride

salt.

Property (-)-Vesamicol
(±)-Vesamicol
hydrochloride

D-(+)-Vesamicol
hydrochloride

Molecular Formula C₁₇H₂₅NO[2][7] C₁₇H₂₆ClNO[1] C₁₇H₂₅NO · HCl

Molecular Weight 259.39 g/mol [2] 295.85 g/mol [1][5] 295.85 g/mol

IC₅₀ (Acetylcholine

Transport)
75 nM[2] Kᵢ = 2 nM[3][4][5] Not specified

Solubility DMSO: 100 mg/mL[2]
DMSO: up to 50 mM

with gentle warming[3]
Not specified

Storage Temperature -20°C[2]
4°C (solid), -20°C or

-80°C (in solvent)[1][4]
Not specified

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the mandatory steps for the safe disposal of (-)-Vesamicol waste,

including pure compound, solutions, and contaminated materials.
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1.0 Waste Segregation and Collection

1.1 Designate a Hazardous Waste Container:

Use a dedicated, sealable, and clearly labeled hazardous waste container. The container
must be made of a material compatible with the solvents used (e.g., a high-density
polyethylene bottle for organic solvent waste).
The container must be labeled "Hazardous Waste" and list all components, including (-)-
Vesamicol and any solvents, with their approximate concentrations.[8]

1.2 Aqueous Waste:

Collect all aqueous solutions containing (-)-Vesamicol in the designated hazardous waste
container.
Do not dispose of (-)-Vesamicol solutions down the drain.[6][9] While some dilute, non-toxic
aqueous solutions may be drain-disposable under strict local regulations, the potent
pharmacological activity of (-)-Vesamicol makes this route inappropriate.

1.3 Organic Solvent Waste:

Collect all organic solvent solutions containing (-)-Vesamicol in a designated hazardous
waste container for flammable or halogenated solvents, as appropriate.
Do not mix incompatible waste streams. For example, keep acidic waste separate from basic
waste.[8][10]

1.4 Solid Waste:

Unused Compound: Unwanted or expired solid (-)-Vesamicol should be disposed of in its
original container, if possible, or in a sealed and labeled container.[10]
Contaminated Materials: All materials that have come into direct contact with (-)-Vesamicol,
such as pipette tips, gloves, weigh boats, and contaminated bench paper, must be
considered hazardous waste.
Collect these materials in a dedicated, sealed plastic bag or container that is clearly labeled
"Hazardous Waste: (-)-Vesamicol Contaminated Debris."

2.0 Waste Storage

2.1 Satellite Accumulation Area:
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Store all (-)-Vesamicol waste containers in a designated Satellite Accumulation Area (SAA)
within the laboratory.[8]
The SAA should be in a secondary containment tray to prevent the spread of material in
case of a leak.
Keep waste containers securely closed except when adding waste.[6][8]

3.0 Final Disposal

3.1 Arrange for Professional Disposal:

All (-)-Vesamicol waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.[11][12]
Follow your institution's specific procedures for requesting a hazardous waste pickup. This
typically involves submitting a chemical waste collection request form online.[11]
Ensure all containers are properly labeled and sealed before the scheduled pickup.

3.2 Decontamination:

Decontaminate surfaces and equipment that have come into contact with (-)-Vesamicol by
scrubbing with alcohol, followed by a standard laboratory detergent and water.[1]
Dispose of all cleaning materials (e.g., wipes) as contaminated solid waste.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of (-)-
Vesamicol waste streams in a laboratory setting.
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(-)-Vesamicol Disposal Decision Workflow

Waste Generated
(Contains (-)-Vesamicol)

Is the waste solid? Is the waste liquid?

Is it pure compound or
contaminated debris?

Yes

Is it an aqueous solution?

Yes

Collect in designated
organic solvent
waste container.

No (Organic)

Collect in designated
aqueous hazardous

waste container.

Yes

Collect in original or
sealed, labeled container.

Pure Compound

Collect in labeled, sealed bag
for contaminated debris.

Contaminated Debris

Store in designated
Satellite Accumulation Area
with secondary containment.

Arrange for pickup by
EHS or licensed hazardous

waste contractor.

Click to download full resolution via product page

Caption: Disposal workflow for (-)-Vesamicol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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